Cas no 66192-00-5 (2-(2-Bromophenyl)methylbutanoic Acid)

• Product Name: 2-(2-Bromophenyl)methylbutanoic Acid
• CAS No: 66192-00-5
• MF: C₁₁H₁₃BrO₂
• MW: 257.123722791672
• CID: 1704459
• PubChem ID: 19042288
• Update Time: 2025-05-22

2-(2-Bromophenyl)methylbutanoic Acid Chemical and Physical Properties

Names and Identifiers

• Benzenepropanoic acid, 2-bromo-a-ethyl-
• 2-(2-Bromo-benzyl)-butyric acid
• 2-[(2-Bromophenyl)methyl]butanoic Acid
• 2-(2-Bromophenyl)methylbutanoic Acid

• Inchi： 1S/C11H13BrO2/c1-2-8(11(13)14)7-9-5-3-4-6-10(9)12/h3-6,8H,2,7H2,1H3,(H,13,14)
• InChI Key： OVAGFYDXXAKLHT-UHFFFAOYSA-N
• SMILES： C(O)(=O)C(CC1=CC=CC=C1Br)CC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids

Additional information on 2-(2-Bromophenyl)methylbutanoic Acid

Introduction to CAS No. 66192-00-5: 2-(2-Bromophenyl)methylbutanoic Acid

The compound CAS No. 66192-00-5, commonly referred to as 2-(2-Bromophenyl)methylbutanoic Acid, is a significant molecule in the field of organic chemistry and pharmaceutical research. This compound has garnered attention due to its unique structural properties and potential applications in drug development and material science.

Structure and Properties: The molecular structure of CAS No. 66192-00-5 consists of a butanoic acid backbone with a substituted bromophenyl group at the second position. This substitution introduces a bromine atom, which significantly influences the compound's chemical reactivity and physical properties. The presence of the bromine atom enhances the molecule's ability to participate in various organic reactions, making it a valuable intermediate in synthesis processes.

Synthesis and Applications: Recent studies have explored innovative methods for synthesizing CAS No. 66192-00-5, leveraging advanced catalytic systems and green chemistry principles. These advancements have not only improved the efficiency of production but also reduced environmental impact, aligning with current sustainability goals in the chemical industry.

Biological Activity: Research into the biological activity of CAS No. 66192-00-5 has revealed promising results in pharmacological studies. The compound has shown potential as a lead molecule in the development of new drugs targeting specific diseases, including inflammatory conditions and neurodegenerative disorders.

Safety and Handling: As with any chemical compound, proper handling and safety precautions are essential when working with CAS No. 66192-00-5. It is recommended to follow standard laboratory protocols to ensure safe use and minimize exposure risks.

Future Prospects: The continued exploration of CAS No. 66192-00-5 is expected to yield further insights into its applications across diverse fields. Collaborative efforts between academia and industry are likely to drive innovation, leading to novel uses for this versatile compound.